Cas no 1643795-83-8 ((9H-fluoren-9-yl)methyl N-(2-ethenylphenyl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-(2-ethenylphenyl)carbamate
• CAS No: 1643795-83-8
• MF: C₂₃H₁₉NO₂
• MW: 341.402466058731
• CID: 5964851
• PubChem ID: 165992771
• Update Time: 2025-10-31

(9H-fluoren-9-yl)methyl N-(2-ethenylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1643795-83-8
• EN300-37396872
• (9H-fluoren-9-yl)methyl N-(2-ethenylphenyl)carbamate

• Inchi： 1S/C23H19NO2/c1-2-16-9-3-8-14-22(16)24-23(25)26-15-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h2-14,21H,1,15H2,(H,24,25)
• InChI Key： RQIYGXWGDGGXCS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C=C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 341.141578849g/mol
• Monoisotopic Mass: 341.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 38.3Ų

Additional information on (9H-fluoren-9-yl)methyl N-(2-ethenylphenyl)carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-(2-ethenylphenyl)carbamate (CAS No. 1643795-83-8)

The compound (9H-fluoren-9-yl)methyl N-(2-ethenylphenyl)carbamate, identified by its CAS No. 1643795-83-8, is a specialized organic molecule with significant applications in pharmaceutical research and material science. Its unique structure, featuring a fluorenylmethyl group and a vinylphenyl carbamate moiety, makes it a valuable intermediate in the synthesis of advanced polymers and bioactive molecules. Researchers and industries are increasingly interested in this compound due to its versatility and potential in drug discovery, particularly in the development of targeted therapies.

One of the key features of (9H-fluoren-9-yl)methyl N-(2-ethenylphenyl)carbamate is its role as a protecting group in peptide synthesis. The Fmoc (fluorenylmethyloxycarbonyl) group, derived from the fluorenylmethyl component, is widely used to protect amino acids during solid-phase peptide synthesis (SPPS). This application aligns with the growing demand for peptide-based therapeutics, a hot topic in modern medicine. With the rise of personalized medicine and biologics, the importance of high-purity intermediates like this compound cannot be overstated.

In addition to its pharmaceutical applications, CAS No. 1643795-83-8 is also explored in material science, particularly in the development of smart polymers and responsive materials. The presence of the vinyl group allows for polymerization or cross-linking, enabling the creation of materials with tailored properties. This aligns with current trends in sustainable and functional materials, which are highly sought after in industries ranging from electronics to biomedical engineering.

The synthesis and characterization of (9H-fluoren-9-yl)methyl N-(2-ethenylphenyl)carbamate involve advanced techniques such as NMR spectroscopy, HPLC purification, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and industrial applications. As the demand for high-quality chemical intermediates grows, so does the need for reliable suppliers and detailed technical data, making this compound a focal point for many procurement searches.

Environmental and safety considerations are also critical when working with CAS No. 1643795-83-8. While it is not classified as hazardous, proper handling and storage are essential to maintain its stability and performance. Researchers often search for storage conditions, solubility data, and compatibility information, highlighting the need for comprehensive documentation and safety guidelines.

In summary, (9H-fluoren-9-yl)methyl N-(2-ethenylphenyl)carbamate (CAS No. 1643795-83-8) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its relevance to cutting-edge research and industry trends ensures continued interest and demand. By understanding its properties and applications, researchers and manufacturers can leverage its potential to drive innovation in their respective fields.